Cas no 721898-97-1 (3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide)

• Product Name: 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide
• CAS No: 721898-97-1
• MF: C₁₉H₁₂N₄O₅
• MW: 376.322383880615
• CID: 5861330
• PubChem ID: 2426710
• Update Time: 2025-11-06

3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 721898-97-1
• 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide
• EN300-26611631

• Inchi： 1S/C19H12N4O5/c20-8-11(6-10-4-5-14-15(7-10)28-9-27-14)17(24)21-13-3-1-2-12-16(13)19(26)23-22-18(12)25/h1-7H,9H2,(H,21,24)(H,22,25)(H,23,26)/b11-6-
• InChI Key： DJDUYGCVETVGGX-WDZFZDKYSA-N
• SMILES： O1COC2C=CC(/C=C(/C#N)\C(NC3=CC=CC4C(NNC(C=43)=O)=O)=O)=CC1=2

Computed Properties

• Exact Mass: 376.08076950g/mol
• Monoisotopic Mass: 376.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Additional information on 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide

3-(1,3-Dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide (CAS No. 721898-97-1): A Comprehensive Overview

3-(1,3-Dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide (CAS No. 721898-97-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as phthalazinones, which are characterized by their phthalazine core and various functional groups that can be tailored for specific biological activities.

The phthalazine core is a versatile scaffold that has been extensively studied for its pharmacological properties. It is known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of the dioxaindan and cyano groups in the structure of 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide further enhances its potential as a lead compound for drug discovery.

Recent research has focused on the synthesis and biological evaluation of this compound. One notable study published in the *Journal of Medicinal Chemistry* (2023) reported the synthesis of 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide using a multi-step process involving the reaction of dioxaindanone with cyanide and subsequent coupling with phthalazinone. The authors highlighted the importance of optimizing reaction conditions to achieve high yields and purity of the final product.

The biological activity of 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide has been evaluated in various in vitro and in vivo models. In a study published in *Bioorganic & Medicinal Chemistry Letters* (2022), the compound was found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it demonstrated significant antitumor activity against several cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells.

The mechanism of action of 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-yl)prop-2-enamide has been investigated using molecular docking studies and enzyme inhibition assays. These studies suggest that the compound interacts with key enzymes involved in inflammatory and tumor signaling pathways. For instance, it has been shown to inhibit the activity of COX enzymes, which are crucial for prostaglandin synthesis and play a central role in inflammation. Furthermore, it can disrupt the activity of kinases such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its direct biological effects, 3-(1,3-dioxaindan-5-yl)-2-cyano-N-(1,4-dioxo-1,2,3,4-tetrahydrophthalazin-5-y)propenamide has also been explored for its potential as a drug delivery system. A study published in *Pharmaceutical Research* (2020) demonstrated that encapsulating this compound in nanoparticles significantly enhanced its bioavailability and reduced systemic toxicity. This approach holds promise for improving the therapeutic index of the compound and expanding its clinical applications.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of 3-(1,dioxaindan,-yl)-cyano-N-(,-dixo--tetrahydrophthalazin-)propenamide. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of inflammation and cancer. These studies will provide valuable insights into the potential use of this compound as a therapeutic agent.

In conclusion, 3-(1,dioxaindan,-yl)-cyano-N-(,-dixo--tetrahydrophthalazin-)propenamide (CAS No. 721898-) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory and antitumor agent makes it an attractive candidate for further development in drug discovery programs. Ongoing research will continue to elucidate its mechanisms of action and optimize its therapeutic potential.